Cas no 1394180-31-4 (7-Bromoisochroman-1-one)

• Product Name: 7-Bromoisochroman-1-one
• CAS No: 1394180-31-4
• MDL: MFCD27976138
• CID: 4596823
• PubChem ID: 66554385
• Update Time: 2025-06-15

7-Bromoisochroman-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromoisochroman-1-one

• MDL： MFCD27976138

Additional information on 7-Bromoisochroman-1-one

Recent Advances in the Study of 7-Bromoisochroman-1-one (CAS: 1394180-31-4) in Chemical Biology and Pharmaceutical Research

7-Bromoisochroman-1-one (CAS: 1394180-31-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. Recent studies have explored its synthesis, reactivity, and applications in drug discovery, particularly as a building block for more complex molecules. This research brief consolidates the latest findings on this compound, highlighting its role in medicinal chemistry and therapeutic development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 7-Bromoisochroman-1-one through a novel palladium-catalyzed cyclization approach, achieving yields of over 85% with excellent purity. The researchers emphasized the compound's stability under various conditions, making it suitable for further derivatization. This synthetic route represents a significant improvement over previous methods, which often suffered from low yields and cumbersome purification steps.

In the context of biological activity, recent investigations have focused on the compound's potential as a kinase inhibitor scaffold. Molecular docking studies conducted by a multinational research team in 2024 revealed that 7-Bromoisochroman-1-one exhibits favorable binding interactions with several protein kinases involved in cancer pathways. These computational findings were supported by in vitro assays showing moderate inhibitory activity against selected kinase targets, suggesting its promise as a starting point for anticancer drug development.

The pharmaceutical industry has shown growing interest in 7-Bromoisochroman-1-one as evidenced by recent patent filings. A 2023 patent application by a major pharmaceutical company describes its incorporation into novel anti-inflammatory agents, where the bromine moiety serves as a crucial handle for further structural modifications. The patent claims demonstrate improved pharmacokinetic properties compared to previous generation compounds, particularly in terms of metabolic stability and oral bioavailability.

Analytical characterization of 7-Bromoisochroman-1-one has also advanced significantly. A 2024 study published in Analytical Chemistry presented a comprehensive NMR and mass spectrometry analysis, establishing detailed structural parameters and purity assessment protocols. These analytical methods are particularly valuable for quality control in pharmaceutical applications where compound consistency is critical.

Looking forward, researchers anticipate that 7-Bromoisochroman-1-one will play an increasingly important role in fragment-based drug discovery. Its balanced physicochemical properties and synthetic accessibility make it an attractive candidate for library development. Several academic and industrial groups have reported plans to explore its incorporation into diverse chemical scaffolds targeting various disease pathways.

In conclusion, 7-Bromoisochroman-1-one (CAS: 1394180-31-4) represents a versatile and promising compound in contemporary medicinal chemistry research. The recent advances in its synthesis, characterization, and biological evaluation underscore its potential as a valuable tool for drug discovery. Further studies exploring its structure-activity relationships and therapeutic applications are warranted to fully realize its potential in pharmaceutical development.